tert-Butyl 4-(5-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate

• CAS RN: 853679-43-3
• Molecular Formula: C13H20ClN5O2
• Molecular Weight: 313.78 g/mol
• IUPAC Name: tert-butyl 4-(5-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H20ClN5O2/c1-13(2,3)21-12(20)19-6-4-18(5-7-19)11-9(15)10(14)16-8-17-11/h8H,4-7,15H2,1-3H3
• InChI Key: TZKQCWFMOBLFIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C(=NC=N2)Cl)N

Description

Tert-Butyl 4-(5-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H20ClN5O2 and its molecular weight is 313.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloro-5-aminopyrimidine (1 g, 6.1 mmol) in TEA (2 mL) and toluene (10 mL) was added 1-Boc-piperazine (2.3 g, 12.3 mmol). The mixture was refluxed for 12 hours. The solvent was removed and the residue was subject to chromatography on silica gel to afford the product 4-(5-amino-6-chloropyrimidin-4-yl)-piperazin-1-carboxylic acid tert-butyl ester (1.9 g, 99%). 1H NMR (CDCl3, 400 Hz) δ 8.16 (s, 1H), 3.87 (s, 2H), 3.56 (m, 4H), 3.29 (m, 4H), 1.49 (s, 9H). MS (ESI+) [M+H]+ 314.